molecular formula C12H14O3S B8355031 (7-Mercapto-indan-4-yloxy)-acetic Acid Methyl Ester

(7-Mercapto-indan-4-yloxy)-acetic Acid Methyl Ester

Cat. No.: B8355031
M. Wt: 238.30 g/mol
InChI Key: SYQAXUAVRVDBBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(7-Mercapto-indan-4-yloxy)-acetic Acid Methyl Ester is a useful research compound. Its molecular formula is C12H14O3S and its molecular weight is 238.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14O3S

Molecular Weight

238.30 g/mol

IUPAC Name

methyl 2-[(7-sulfanyl-2,3-dihydro-1H-inden-4-yl)oxy]acetate

InChI

InChI=1S/C12H14O3S/c1-14-12(13)7-15-10-5-6-11(16)9-4-2-3-8(9)10/h5-6,16H,2-4,7H2,1H3

InChI Key

SYQAXUAVRVDBBM-UHFFFAOYSA-N

Canonical SMILES

COC(=O)COC1=C2CCCC2=C(C=C1)S

Origin of Product

United States

Synthesis routes and methods I

Procedure details

(7-Thiocyanato-indan-4-yloxy)-acetic acid methyl ester (Example 1C) (3.09 g, 12.9 mmol) was dissolved in 30 ml methanol. Dithiothreitol (2.6 g) was added followed by sodium borohydride (200 mg). The reaction was stirred for 1 hour followed by concentration to an oil. The crude product was dissolved in 200 ml dichloromethane and filtered through silica gel and eluted with 200 ml dichloromethane. The product was then recrystallized from ethyl acetate/heaxanes to afford the title product. MS m/z 239 (M+1).
Name
(7-Thiocyanato-indan-4-yloxy)-acetic acid methyl ester
Quantity
3.09 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Dithiothreitol
Quantity
2.6 g
Type
reactant
Reaction Step Two
Quantity
200 mg
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

7-Thiocyanato-indan-4-ol (Example 7B) (1.47 g, 7.7 mmol), cesium carbonate (3.77 g, 11.6 mmol) and methyl bromoacetate (1.24 g, 8.08 mmol) were stirred in 20 ml acetonitrile at ambient temperature for 4 h. The reaction was filtered and concentrated. The crude product was treated under the conditions of Example 2D to afford the title product. MS m/z 239 (M+1).
Quantity
1.47 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
3.77 g
Type
reactant
Reaction Step One
Quantity
1.24 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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